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Compound of Interest

Compound Name: 3-Bromo-5-chloro-thioanisole

CAS No.: 1394291-36-1

Cat. No.: B3177232

Get Quote

CAS Number: 1394291-36-1

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-chloro-thioanisole, a

halogenated aromatic compound with potential applications in organic synthesis and medicinal

chemistry. This document delves into its physicochemical properties, proposes a detailed

synthetic pathway, explores its chemical reactivity, and discusses its potential as a building

block in drug discovery.

Introduction and Significance
3-Bromo-5-chloro-thioanisole, also known as 1-bromo-3-chloro-5-(methylthio)benzene, is a

polysubstituted aromatic compound. Its structure, featuring a thioether moiety and two distinct

halogen atoms (bromine and chlorine), presents a versatile platform for synthetic

transformations. The differential reactivity of the C-Br and C-Cl bonds allows for selective

functionalization, making it a potentially valuable intermediate in the synthesis of complex

organic molecules.[1] Halogenated compounds and thioanisole derivatives are prevalent motifs
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in pharmaceuticals, suggesting the potential utility of this molecule in drug discovery programs.

[2]

Physicochemical and Spectral Properties
A summary of the key physicochemical properties of 3-Bromo-5-chloro-thioanisole is

presented in Table 1. This data has been compiled from various chemical supplier databases.

[3]

Table 1: Physicochemical Properties of 3-Bromo-5-chloro-thioanisole

Property Value

CAS Number 1394291-36-1

Molecular Formula C₇H₆BrClS

Molecular Weight 237.55 g/mol

Synonyms
1-bromo-3-chloro-5-(methylthio)benzene, (3-

bromo-5-chlorophenyl)(methyl)sulfane

Appearance
Likely an off-white to pale yellow solid (by

analogy to similar compounds)

Purity
Typically ≥95% or ≥97% from commercial

suppliers

Storage
Sealed in a dry environment at room

temperature or 2-8°C[3]
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Predicted Spectroscopic Data
While experimental spectra for 3-Bromo-5-chloro-thioanisole are not readily available in the

public domain, its ¹H and ¹³C NMR spectra can be predicted based on established principles of

NMR spectroscopy and computational models.[4][5][6]

Table 2: Predicted ¹H and ¹³C NMR Spectral Data (in CDCl₃)
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¹H NMR

Predicted

Chemical Shift

(ppm)

Multiplicity
Coupling

Constant (Hz)
Assignment

Aromatic-H ~7.3-7.5 t ~1.5-2.0 H-4

Aromatic-H ~7.2-7.4 t ~1.5-2.0 H-2

Aromatic-H ~7.1-7.3 t ~1.5-2.0 H-6

Methyl-H ~2.5 s - -SCH₃

¹³C NMR

Predicted

Chemical Shift

(ppm)

Assignment

Aromatic-C ~140-142 C-S

Aromatic-C ~135-137 C-Cl

Aromatic-C ~130-132 C-H

Aromatic-C ~125-127 C-H

Aromatic-C ~122-124 C-Br

Aromatic-C ~120-122 C-H

Methyl-C ~15-17 -SCH₃

Disclaimer: These are predicted values and may differ from experimental results.

Justification for Predictions:

¹H NMR: The three aromatic protons are in a meta-relationship to each other, which will

result in small meta-couplings, appearing as triplets or complex multiplets. The chemical

shifts are influenced by the electron-withdrawing effects of the halogens and the electron-

donating effect of the methylthio group. The methyl protons will appear as a singlet in the

typical upfield region for a methyl group attached to a sulfur atom.

¹³C NMR: The chemical shifts of the aromatic carbons are influenced by the electronegativity

and resonance effects of the substituents. The carbon attached to the sulfur will be the most
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downfield among the substituted carbons, followed by the carbon attached to chlorine and

then bromine. The unsubstituted carbons will appear in the expected aromatic region.

Proposed Synthetic Pathway
A robust synthesis for 3-Bromo-5-chloro-thioanisole is not explicitly detailed in the current

literature. However, a plausible and efficient multi-step synthesis can be designed by adapting

established procedures for the synthesis of similarly substituted aromatic compounds, such as

1-bromo-3-chloro-5-iodobenzene.[7][8][9] The proposed pathway begins with the commercially

available 3,5-dichloroaniline.

3,5-Dichloroaniline 1-Bromo-3,5-dichlorobenzene

 1. NaNO₂, H₂SO₄, H₂O, 0-5°C
 2. CuBr, HBr 1-Bromo-3-chloro-5-(methylthio)benzene

(3-Bromo-5-chloro-thioanisole)
 NaSCH₃, DMF or NMP, heat 

3-Bromo-5-chloro-thioanisole

Suzuki Coupling
(at C-Br)

[Pd catalyst, Boronic acid, Base]

Buchwald-Hartwig Amination
(at C-Br)

[Pd catalyst, Amine, Base]

Oxidation of Thioether
[m-CPBA or H₂O₂]

3-Bromo-5-chloro-phenyl
methyl sulfoxide

3-Bromo-5-chloro-phenyl
methyl sulfone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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